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For Researchers, Scientists, and Drug Development Professionals

Introduction
Iprovalicarb-d8 is the deuterated form of Iprovalicarb, a systemic fungicide belonging to the

valinamide carbamate chemical class. It is effective against Oomycete pathogens, which cause

diseases such as late blight in potatoes and downy mildew in grapes. The introduction of

deuterium atoms into the molecule makes Iprovalicarb-d8 a valuable internal standard for

quantitative analytical studies, particularly in residue analysis and metabolic research, due to

its mass shift compared to the parent compound. This guide provides a comprehensive

overview of the physical and chemical properties of Iprovalicarb-d8, experimental protocols for

their determination, and insights into its mechanism of action.

Physical and Chemical Properties
The physical and chemical properties of Iprovalicarb-d8 are crucial for its application in

research and development. While specific experimental data for the deuterated form is limited,

the properties of its non-deuterated counterpart, Iprovalicarb, provide a reliable estimate.
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Property Value Source

IUPAC Name

propan-2-yl N-[(2S)-2,3,4,4,4-

pentadeuterio-1-[1-(4-

methylphenyl)ethylamino]-1-

oxo-3-(trideuteriomethyl)butan-

2-yl]carbamate

Internal

Molecular Formula C₁₈D₈H₂₀N₂O₃ Internal

Molecular Weight 328.48 g/mol Internal

Accurate Mass 328.2602 u Internal

CAS Number (unlabelled) 140923-17-7 Internal

Appearance White to off-white powder Estimated

Melting Point
163-165 °C (mixture of

diastereomers)
Estimated

Boiling Point 497.8 ± 38.0 °C (Predicted) Estimated

Solubility
Chloroform (Slightly), Methanol

(Slightly)
Estimated

SMILES

[2H]C([2H])([2H])C([2H])

(C([2H])([2H])

[2H])\C@H(NC(=O)OC(C)C)C(

=O)NC(C)c1ccc(C)cc1

Internal

InChI

InChI=1S/C18H28N2O3/c1-

11(2)16(20-18(22)23-

12(3)4)17(21)19-14(6)15-9-7-

13(5)8-10-15/h7-12,14,16H,1-

6H3,(H,19,21)

(H,20,22)/t14?,16-/m0/s1/i1D3,

2D3,11D,16D

Internal

Experimental Protocols for Property Determination
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The determination of the physical and chemical properties of a substance like Iprovalicarb-d8
follows standardized methodologies to ensure accuracy and reproducibility. The Organisation

for Economic Co-operation and Development (OECD) provides a set of internationally

accepted guidelines for the testing of chemicals.[1][2][3][4][5]

Melting Point Determination (OECD TG 102)
Principle: This method determines the temperature at which a substance transitions from a

solid to a liquid state.

Apparatus: Capillary tube melting point apparatus.

Procedure:

A small, uniform amount of the finely powdered Iprovalicarb-d8 is packed into a capillary

tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature is raised at a controlled rate.

The temperature range from the point at which the substance begins to melt to the point at

which it is completely liquefied is recorded as the melting point range.

Boiling Point Determination (OECD TG 103)
Principle: This method determines the temperature at which the vapor pressure of a liquid

equals the surrounding atmospheric pressure.

Apparatus: Ebulliometer or dynamic method apparatus.

Procedure (Dynamic Method):

Iprovalicarb-d8 is heated, and the vapor pressure is measured at different temperatures.

A curve of vapor pressure versus temperature is plotted.
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The boiling point at a given pressure is determined from the curve. The normal boiling

point is the temperature at which the vapor pressure equals 101.325 kPa.

Water Solubility Determination (OECD TG 105)
Principle: The column elution method is commonly used to determine the water solubility of

substances with low solubility.

Apparatus: A column with a temperature-controlled jacket, HPLC pump, and a UV detector.

Procedure:

A support material in a column is coated with an excess of Iprovalicarb-d8.

Water is passed through the column at a slow, constant rate to achieve saturation.

The concentration of Iprovalicarb-d8 in the eluate is determined by a suitable analytical

method, such as HPLC-UV.

The experiment is continued until the concentration of the eluted substance is constant.

This constant concentration is taken as the water solubility.

Mechanism of Action: Inhibition of Cellulose
Synthase
Iprovalicarb's fungicidal activity stems from its ability to inhibit cellulose synthase, a crucial

enzyme in the cell wall biosynthesis of Oomycete fungi.[6][7] This disruption of the cell wall

leads to cell lysis and ultimately, the death of the pathogen.

Mechanism of Action of Iprovalicarb
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Caption: Iprovalicarb inhibits fungal cellulose synthase, disrupting cell wall integrity and causing

cell death.

Representative Metabolic Pathway
The metabolism of Iprovalicarb in biological systems, such as soil and plants, involves several

transformation processes. While a complete metabolic map is complex and environment-

dependent, a representative pathway can be illustrated. Studies have investigated the

degradation and metabolism of Iprovalicarb in soil and its residues in organisms like fish.

Representative Metabolic Pathway of Iprovalicarb
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Caption: Iprovalicarb undergoes hydrolysis, amide cleavage, and oxidation to form various

metabolites.

General Synthesis Workflow
The synthesis of Iprovalicarb involves a multi-step process. A general workflow for the

synthesis of the non-deuterated form is presented below. The synthesis of Iprovalicarb-d8
would involve the use of deuterated starting materials.
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General Synthesis Workflow for Iprovalicarb
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Caption: A representative multi-step synthesis of Iprovalicarb from L-Valine and a substituted

amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]

3. search.library.brandeis.edu [search.library.brandeis.edu]

4. OECD Guidelines for the Testing of Chemicals: Physical-chemical properties |
ENvironmental inFOrmation [enfo.hu]

5. oecd.org [oecd.org]

6. m.youtube.com [m.youtube.com]

7. The mechanism of action of iprovalicarb - Knowledge [natur-sim.com]

To cite this document: BenchChem. [In-Depth Technical Guide to the Physical and Chemical
Properties of Iprovalicarb-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559633#iprovalicarb-d8-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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